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Compound of Interest

Compound Name: 2,5-Dichlorobenzoyl chloride

Cat. No.: B1294631

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 2,5-Dichlorobenzoyl chloride in a laboratory setting. It is intended
for researchers, scientists, and drug development professionals to ensure safe handling and
minimize risks.

Chemical Identifier:

o Name: 2,5-Dichlorobenzoyl chloride

e Synonyms: Benzoyl chloride, 2,5-dichloro-; 2,5-dichlorobenzoic acid chloride[1]
e CAS Number: 2905-61-5[2]

Primary Hazards: 2,5-Dichlorobenzoyl chloride is a corrosive substance that can cause
severe skin burns and eye damage.[1][3] It may also be corrosive to metals and is harmful if
swallowed.[1][2]

Personal Protective Equipment (PPE)

A systematic approach to safety is critical when handling 2,5-Dichlorobenzoyl chloride. The
following table summarizes the required PPE.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield (minimum 8-inch).
Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[2][4]

To protect against splashes
and vapors that can cause

severe eye damage.[3]

Hand Protection

Chemical-resistant gloves
(e.g., PVC, Neoprene, or Nitrile
rubber). Gloves must be

inspected before use.[3][5]

To prevent skin contact which

can result in severe burns.[3]

Body Protection

A chemical-resistant lab coat
or apron. For larger quantities,
a complete chemical-resistant

suit may be necessary.[3][5]

To protect the body from
accidental splashes and

contact.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood is
required.[3] If exposure limits
are exceeded or irritation is
experienced, use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.[4]

To prevent inhalation of
corrosive vapors that can

damage the respiratory tract.

Emergency Procedures: First Aid

Immediate action is crucial in case of accidental exposure.
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Exposure Route First-Aid Measures

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o _ _ ,
artificial respiration. Seek immediate medical
attention.[2]

Immediately take off contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Seek immediate medical attention.[2][6]

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.[2]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[2][6]

Handling and Storage Protocol

Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[3]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[4]

Handling Procedure:

Wear all requisite PPE as detailed in the table above.

Avoid direct contact with skin, eyes, and clothing.[7]

Do not inhale vapors or mists.[2]

Keep containers tightly closed when not in use.[4]
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o After handling, wash hands and other exposed areas thoroughly with mild soap and water.[4]

Storage:

Store in a cool, dry, and well-ventilated area.[3]

Keep containers tightly closed in a corrosion-resistant container with a resistant inner liner.[2]

Store locked up.[2]

Incompatible materials include water, strong bases, alcohols, amines, and oxidizing agents.

[31[5]
Spill and Disposal Plan
Spill Response:
 In case of a spill, evacuate the area immediately.
» For minor spills, absorb with an inert material such as sand, earth, or vermiculite.[5]
o Collect the absorbed material into a suitable, labeled container for disposal.[5]
e Do not allow the spilled chemical to enter drains or waterways.[8]
e For major spills, contact emergency services.
Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national hazardous waste regulations.[2]

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[9]

Workflow for Handling 2,5-Dichlorobenzoyl Chloride
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Workflow for Handling 2,5-Dichlorobenzoyl Chloride

Preparation & Engineering Controls
- Verify fume hood function
- Ensure eyewash/shower access

Proceed when ready

Don Personal Protective Equipment (PPE)
- Goggles/Face shield
- Chemical-resistant gloves
- Lab coat/apron

Begin experiment

Chemical Handling
- Work within fume hood
- Avoid contact and inhalation
- Keep container closed

N
N\
\

. \ L
Experiment complete \lf incident occurs
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Post-Handling
- Securely close container
- Clean work area
- Wash hands thoroughly

Store chemical Dispose of waste
Storage Waste Disposal
- Cool, dry, well-ventilated area - Collect in labeled container
- Away from incompatibles - Follow institutional procedures

Click to download full resolution via product page

A logical workflow for the safe handling of 2,5-Dichlorobenzoyl chloride from preparation to
disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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